Cas no 2229392-11-2 (3-fluoro-3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine)

• Product Name: 3-fluoro-3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine
• CAS No: 2229392-11-2
• MF: C₉H₁₀F₄N₂
• MW: 222.182715892792
• CID: 6098047
• PubChem ID: 165666352
• Update Time: 2025-06-14

3-fluoro-3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-fluoro-3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine
• 2229392-11-2
• 3-fluoro-3-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine
• EN300-1963858

• Inchi： 1S/C9H10F4N2/c10-7(3-4-14)6-1-2-8(15-5-6)9(11,12)13/h1-2,5,7H,3-4,14H2
• InChI Key： XMISOEVYYGVQHF-UHFFFAOYSA-N
• SMILES： FC(C1C=NC(C(F)(F)F)=CC=1)CCN

Computed Properties

• Exact Mass: 222.07801098g/mol
• Monoisotopic Mass: 222.07801098g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 38.9Ų

Additional information on 3-fluoro-3-6-(trifluoromethyl)pyridin-3-ylpropan-1-amine

Recent Advances in the Study of 3-fluoro-3-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine (CAS: 2229392-11-2)

The compound 3-fluoro-3-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine (CAS: 2229392-11-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique fluorinated pyridine moiety and amine functionality, has shown promising potential in various therapeutic applications. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential as a lead compound in drug discovery.

One of the key areas of investigation has been the compound's role as a modulator of central nervous system (CNS) targets. Preliminary in vitro and in vivo studies suggest that 3-fluoro-3-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine exhibits high affinity for specific neurotransmitter receptors, making it a candidate for the treatment of neurological disorders such as depression, anxiety, and schizophrenia. The fluorination pattern on the pyridine ring is believed to enhance its blood-brain barrier permeability, a critical factor for CNS-active drugs.

In addition to its CNS applications, recent research has explored the compound's potential in oncology. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-fluoro-3-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine exhibit selective cytotoxicity against certain cancer cell lines, particularly those with mutations in the PI3K/AKT/mTOR pathway. The trifluoromethyl group appears to play a crucial role in this activity, possibly by influencing the compound's interaction with cellular targets.

The synthetic accessibility of 3-fluoro-3-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine has also been a focus of recent work. A novel, scalable synthesis route was reported in Organic Process Research & Development, highlighting improvements in yield and purity compared to previous methods. This advancement is expected to facilitate further preclinical and clinical studies by ensuring a reliable supply of the compound.

Despite these promising findings, challenges remain in the development of 3-fluoro-3-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine as a therapeutic agent. Pharmacokinetic studies indicate that the compound undergoes rapid metabolism in vivo, necessitating the development of prodrug strategies or structural modifications to improve its stability. Additionally, further toxicological evaluations are required to assess its safety profile comprehensively.

In conclusion, 3-fluoro-3-[6-(trifluoromethyl)pyridin-3-yl]propan-1-amine represents a compelling case study in modern drug discovery, showcasing how strategic fluorination can enhance a compound's biological activity and physicochemical properties. Ongoing research efforts are expected to shed more light on its therapeutic potential and optimize its drug-like characteristics for clinical translation.